1-(1-Methyl-2-phenylethyl)-4-[(3,4,5-trimethoxyphenoxy)acetyl]piperazine

• Molecular Formula: C24H32N2O5
• Molecular Weight: 428.5 g/mol
• IUPAC Name: 1-[4-(1-phenylpropan-2-yl)piperazin-1-yl]-2-(3,4,5-trimethoxyphenoxy)ethanone
• InChI: InChI=1S/C24H32N2O5/c1-18(14-19-8-6-5-7-9-19)25-10-12-26(13-11-25)23(27)17-31-20-15-21(28-2)24(30-4)22(16-20)29-3/h5-9,15-16,18H,10-14,17H2,1-4H3
• InChI Key: OIZFACGVQRLYET-UHFFFAOYSA-N
• SMILES: CC(CC1=CC=CC=C1)N2CCN(CC2)C(=O)COC3=CC(=C(C(=C3)OC)OC)OC

Description

1-(1-Methyl-2-phenylethyl)-4-[(3,4,5-trimethoxyphenoxy)acetyl]piperazine is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have unique properties that make it a promising candidate for use in various fields of research. In

Mechanism of Action

The mechanism of action of 1-(1-Methyl-2-phenylethyl)-4-[(3,4,5-trimethoxyphenoxy)acetyl]piperazine involves its binding to specific receptors in the brain. This binding can lead to changes in the activity of these receptors, which can have downstream effects on various physiological processes. The exact mechanism of action of this compound is still being studied, but it is believed to involve the modulation of neurotransmitter signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 1-(1-Methyl-2-phenylethyl)-4-[(3,4,5-trimethoxyphenoxy)acetyl]piperazine can have a range of biochemical and physiological effects. For example, this compound has been shown to modulate the release of certain neurotransmitters, which can have downstream effects on various physiological processes. Additionally, this compound has been found to have anti-inflammatory properties, which could make it useful for the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1-Methyl-2-phenylethyl)-4-[(3,4,5-trimethoxyphenoxy)acetyl]piperazine in lab experiments is its high affinity for certain receptors. This makes it a useful tool for studying the function of these receptors. Additionally, this compound has been found to have low toxicity, which makes it safe to use in lab experiments. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on 1-(1-Methyl-2-phenylethyl)-4-[(3,4,5-trimethoxyphenoxy)acetyl]piperazine. One area of research that could be explored is the use of this compound in the treatment of certain diseases. For example, this compound has been found to have anti-inflammatory properties, which could make it useful for the treatment of inflammatory diseases such as arthritis. Additionally, this compound could be studied further to better understand its mechanism of action and potential applications in various fields of scientific research.
In conclusion, 1-(1-Methyl-2-phenylethyl)-4-[(3,4,5-trimethoxyphenoxy)acetyl]piperazine is a promising compound that has been studied for its potential applications in various fields of scientific research. Its high affinity for certain receptors and low toxicity make it a useful tool for studying the function of these receptors. Further research on this compound could lead to new insights into its mechanism of action and potential applications in the treatment of certain diseases.

Synthesis Methods

The synthesis of 1-(1-Methyl-2-phenylethyl)-4-[(3,4,5-trimethoxyphenoxy)acetyl]piperazine involves the reaction of 1-methyl-2-phenylethylamine with 3,4,5-trimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with piperazine to yield the final product. The synthesis process has been optimized to yield high purity and yield.

Scientific Research Applications

1-(1-Methyl-2-phenylethyl)-4-[(3,4,5-trimethoxyphenoxy)acetyl]piperazine has been studied for its potential applications in various fields of scientific research. One area of research where this compound has shown promise is in the study of neurotransmitter receptors. Studies have shown that this compound has a high affinity for certain receptors, which makes it a useful tool for studying the function of these receptors.